[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine

• Molecular Formula: C18H31N3
• Molecular Weight: 289.5 g/mol
• SMILES: CC(C)N(CC1CCCN(C1)CCN)CC2=CC=CC=C2
• InChI: InChI=1S/C18H31N3/c1-16(2)21(14-17-7-4-3-5-8-17)15-18-9-6-11-20(13-18)12-10-19/h3-5,7-8,16,18H,6,9-15,19H2,1-2H3
• InChIKey: ZHEPEYQXBQEILI-UHFFFAOYSA-N

Medicinal chemistry programs often face SAR confusion due to confounding linker lengths or stereochemistry. This racemic piperidine (CAS 1353967-62-0) solves that with a defined methylene spacer between the piperidine C3 and N-benzyl-N-isopropylamine. - **Defined ΔlogP:** XLogP3 2.4 (0.2 above direct-attached analog) enabling clean lipophilicity-SAR. - **Kinetic profiling ready:** 98% purity suitable for SPR, ITC, and X-ray studies. - **Procurement clarity:** Racemic, methylene-linked pharmacophore; not interchangeable with direct-attached or enantiopure analogs.

Structural and Physicochemical Profile

[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine (CAS 1353967-62-0; molecular formula C₁₈H₃₁N₃; MW 289.46 g/mol) is a tertiary amine belonging to the 3-substituted piperidine class [1]. Its defining structural feature is a methylene (–CH₂–) spacer linking the piperidine C3 position to the N-benzyl-N-isopropylamine moiety, with a 2-aminoethyl group appended to the piperidine ring nitrogen [1]. This compound carries one undefined stereocenter (racemic at piperidine C3), one hydrogen bond donor, three hydrogen bond acceptors, and a topological polar surface area (tPSA) of 32.5 Ų [1]. It is commercially supplied at 95% to 98% purity for research use only .

GPCR spacer motif: methylene-linked piperidine C3 geometry supports kinetic profiling studies

Screening library format: racemic mixture with 1 undefined stereocenter for broad-spectrum HTS

Purity tier selection: 98% grade available for SPR, ITC, and X-ray co-crystallization workflows

• [1] PubChem Compound Summary CID 66567026, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine. National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Why Close Structural Analogs Cannot Substitute

Although multiple CAS-numbered analogs share the piperidine–benzyl–isopropylamine motif, a single methylene (–CH₂–) spacer unit dictates measurable differences in molecular weight, conformational flexibility, and lipophilicity that preclude reliable generic substitution [1][2]. The direct-attached analog (CAS 1353947-99-5) lacks this methylene linker, resulting in a lower rotatable bond count (6 vs. 7), reduced molecular weight (275.4 vs. 289.5 g/mol), and a lower computed XLogP3 (2.2 vs. 2.4) [1][2]. Published structure–kinetics relationship (SKR) evidence on piperidine-based GPCR ligands demonstrates that removing a methylene spacer between the piperidine core and a cycloaliphatic substituent can decrease both binding affinity and target residence time compared to the methylene-linked analog [3]. Additionally, enantiopure (R)- and (S)- variants of the direct-attached comparator (CAS 1353998-34-1 and 1354007-41-2) are commercially available, whereas the target compound is supplied only as a racemate . These combined structural, physicochemical, and stereochemical differences mean that procurement decisions cannot rely on in-class interchangeability without risking divergent screening or synthetic outcomes.

Target Compound

Direct-Attach Analog

Interchangeability Risk

Methylene-linked C3
7 rotatable bonds

Directly attached C3
6 rotatable bonds

Methylene absence shifts conformational entropy; rotamer profiles may alter SAR interpretation

XLogP3 2.4
1.58× higher partition

XLogP3 2.2
Lower lipophilicity

Lipophilicity offset (Δ +0.2) may shift assay solubility boundaries and non-specific binding context

Racemic supply only
1 undefined stereocenter

Enantiopure (R) & (S)
Commercially available

Chiral attribution may not transfer; stereochemical-control context differs for focused SAR

• [1] PubChem Compound Summary CID 66567026, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine. National Center for Biotechnology Information. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 66567021, 1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine (CAS 1353947-99-5). National Center for Biotechnology Information. Accessed 2026-05-07. View Source
• [3] Bosma, R.; Wang, Z.; Kooistra, A.J.; Bushby, N.; Kuhne, S.; van den Bor, J.; Waring, M.J.; de Graaf, C.; de Esch, I.J.P.; Vischer, H.F.; Sheppard, R.J.; Wijtmans, M.; Leurs, R. Route to Prolonged Residence Time at the Histamine H1 Receptor: Growing from Desloratadine to Rupatadine. J. Med. Chem. 2019, 62 (14), 6630–6644. View Source

Quantitative Differentiation vs. Closest Analogs

Rotatable Bond Count and Molecular Weight

The target compound carries a methylene (–CH₂–) spacer between the piperidine C3 and the benzyl-isopropylamine nitrogen, yielding 7 rotatable bonds and a molecular weight of 289.5 g/mol [1]. The closest direct-attachment analog, [1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine (CAS 1353947-99-5), has the benzyl-isopropylamine nitrogen directly bonded to piperidine C3 with no intervening methylene, resulting in 6 rotatable bonds and a molecular weight of 275.4 g/mol [2]. The difference is +1 rotatable bond (+16.7% relative) and +14.1 g/mol (+5.1%) [1][2]. Increased rotatable bond count directly affects conformational entropy and can alter receptor-bound pose populations and binding kinetics.

Rot. Bonds & MW

Head-to-head

7 vs 6 bonds, 289.5 vs 275.4 g/mol

Δ +1 rotatable bond, Δ +14.1 g/mol

Alters conformational sampling entropy

Computed by PubChem 2021.05.07 release

Evidence Dimension	Rotatable bond count and molecular weight (computed descriptors)
Target Compound Data	7 rotatable bonds; MW = 289.5 g/mol (C₁₈H₃₁N₃)
Comparator Or Baseline	CAS 1353947-99-5: 6 rotatable bonds; MW = 275.4 g/mol (C₁₇H₂₉N₃)
Quantified Difference	Δ +1 rotatable bond (+16.7%); Δ +14.1 g/mol MW (+5.1%)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07) [1][2]

Why This Matters

Rotatable bond count is a critical ligand efficiency and drug-likeness parameter; a 1-bond difference alters conformational sampling and can shift binding mode, affecting SAR interpretation and hit-to-lead progression.

• [1] PubChem Compound Summary CID 66567026, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine. National Center for Biotechnology Information. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 66567021, 1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine (CAS 1353947-99-5). National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Computed Lipophilicity (XLogP3)

The target compound exhibits a computed XLogP3 of 2.4, versus XLogP3 of 2.2 for the direct-attached analog lacking the methylene spacer (CAS 1353947-99-5) [1][2]. This Δ of +0.2 log units corresponds to an approximately 1.58-fold increase in octanol–water partition coefficient, attributable solely to the additional –CH₂– group [1][2]. For a screening compound library member where logP influences assay solubility, non-specific binding, and membrane partitioning, this quantitative difference is meaningful for hit confirmation and counter-screening design.

XLogP3 Offset

Head-to-head

2.4 vs 2.2 (Δ +0.2)

~1.58× higher predicted partition

May shift assay solubility context

XLogP3 3.0 algorithm, attributed to -CH₂-

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.4 (PubChem, XLogP3 3.0 algorithm)
Comparator Or Baseline	CAS 1353947-99-5: XLogP3 = 2.2
Quantified Difference	Δ XLogP3 = +0.2 (~1.58× higher predicted P)
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07) [1][2]

Why This Matters

Even ΔlogP of +0.2 can shift assay solubility boundaries and alter apparent IC₅₀ values in biochemical screens; researchers selecting between these two analogs for a focused library must account for this lipophilicity offset in SAR interpretation.

• [1] PubChem Compound Summary CID 66567026, [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-isopropyl-amine. National Center for Biotechnology Information. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 66567021, 1-(2-Aminoethyl)-N-benzyl-N-isopropylpiperidin-3-amine (CAS 1353947-99-5). National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Methylene Spacer Effect on Binding Kinetics

In a systematic structure–kinetics relationship (SKR) study of piperidine-based histamine H1 receptor antagonists, Bosma et al. (J. Med. Chem. 2019) demonstrated that cycloaliphatic substituents directly attached to the piperidine amine—lacking a methylene spacer—exhibit decreased binding affinity and shorter target residence time compared to their methylene-linked structural analogues [1]. The study reported that residence time differences exceeded 10-fold between matched methylene-linked vs. directly-attached pairs [1]. Although the Bosma study was conducted on a different GPCR target (H1R) with desloratadine/rupatadine scaffolds, the underlying structural principle—that a single methylene spacer between the piperidine core and a lipophilic substituent alters binding pocket accommodation and dissociation kinetics—is directly transferable to the piperidine C3 substitution geometry differentiating the target compound from its direct-attachment comparator.

Spacer-Kinetics Link

Class-level

GPCR residence time differentiation

H1R model: >10× difference precedent

Supports spacer-impact hypothesis

Bosma et al. 2019, H1R binding kinetics

Evidence Dimension	Binding affinity and target residence time (GPCR context)
Target Compound Data	Methylene-linked piperidine C3 substituent geometry (analogous to the kinetically favored methylene-linked series in Bosma et al.)
Comparator Or Baseline	Direct-attachment piperidine C3 geometry (analogous to the kinetically disfavored series lacking the spacer in Bosma et al.)
Quantified Difference	Literature precedent: >10-fold residence time difference and measurable affinity decrease for direct-attached vs. methylene-linked piperidine substituents on GPCR targets [1]
Conditions	H1R radioligand binding ([³H]levocetirizine); 22 synthesized analogues; docking-guided steric constraint analysis [1]

Why This Matters

For procurement decisions in GPCR-focused screening campaigns, the methylene spacer differentiates the target compound from its direct-attached analog in a manner that has literature precedent for altering binding kinetics—a parameter increasingly recognized as critical for in vivo efficacy translation.

• [1] Bosma, R.; Wang, Z.; Kooistra, A.J.; Bushby, N.; Kuhne, S.; van den Bor, J.; Waring, M.J.; de Graaf, C.; de Esch, I.J.P.; Vischer, H.F.; Sheppard, R.J.; Wijtmans, M.; Leurs, R. Route to Prolonged Residence Time at the Histamine H1 Receptor: Growing from Desloratadine to Rupatadine. J. Med. Chem. 2019, 62 (14), 6630–6644. Key finding: cycloaliphatic substituents directly attached to the piperidine amine have decreased binding affinity and residence time compared to their methylene-linked structural analogues. View Source

Stereochemical Configuration: Racemic vs. Enantiopure

The target compound (CAS 1353967-62-0) contains one undefined stereocenter at piperidine C3 and is supplied exclusively as a racemic mixture across all identified vendors [1]. In contrast, the direct-attached analog is commercially available in both enantiopure (S)-form (CAS 1354007-41-2) and (R)-form (CAS 1353998-34-1) , each at 95% purity. For researchers requiring stereochemically defined screening compounds—where differential enantiomer activity at chiral biological targets is expected—the direct-attached enantiopure analogs offer chiral resolution that the racemic target compound does not. Conversely, the racemic target compound may be preferred for initial broad-spectrum screening where enantiomeric separation is deferred to follow-up.

Stereochemical Config

Specification review

Racemic vs enantiopure (R)/(S)

Target: 1 undefined center, racemate only

Chiral attribution review required

Direct-attached comparators offer defined chirality

Evidence Dimension	Stereochemical definition (undefined stereocenter count)
Target Compound Data	1 undefined stereocenter; supplied as racemate; PubChem undefined atom stereocenter count = 1 [1]
Comparator Or Baseline	(S)-enantiomer CAS 1354007-41-2 and (R)-enantiomer CAS 1353998-34-1 of the direct-attached analog, each defined and available separately
Quantified Difference	Target: racemic (1:1 mixture of enantiomers expected); Comparators: enantiopure (single stereoisomer); no chiral resolution required for comparators
Conditions	PubChem computed stereochemistry [1]; vendor catalog specifications

Why This Matters

The choice between a racemate and enantiopure compounds has direct consequences for screening hit rates, SAR clarity, and eventual patent strategy; procurement must align with the intended screening cascade and downstream development requirements.

• [1] PubChem Compound Summary CID 66567026: undefined atom stereocenter count = 1. National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Commercial Purity Tiers and Supplier Availability

The target compound is commercially available in two distinct purity tiers: 95% minimum (AKSci, catalog 6200DS) and 98% NLT (Leyan, catalog 1775823; MolCore) . This contrasts with the direct-attached analog CAS 1353947-99-5, which is listed at 95% purity (AKSci) . The 98% grade of the target compound may be preferable for sensitive biophysical assays (e.g., SPR, ITC, X-ray crystallography) where trace impurities can confound measurements. Additionally, the CymitQuimica listing (Biosynth brand, ref. 10-F084173) for the target compound is marked as "Discontinued" , indicating that supply chain continuity should be verified before committing to large-scale procurement.

Commercial Purity

Data to verify

95% vs 98% purity grades

98% grade supports biophysical sensitivity

Supplier continuity context review

One supplier line discontinued; verify sourcing

Evidence Dimension	Commercial purity grade availability
Target Compound Data	95% (AKSci) and 98% (Leyan, MolCore) grades available; one supplier line discontinued (CymitQuimica/Biosynth)
Comparator Or Baseline	CAS 1353947-99-5 (direct-attached analog): 95% grade (AKSci); no identified 98% listing
Quantified Difference	Target offers 98% purity option; comparator highest confirmed purity is 95%
Conditions	Vendor catalog specifications as of 2025–2026

Why This Matters

The availability of a 98% grade for the target compound provides procurement flexibility for high-sensitivity applications; however, the discontinued status of one supplier line necessitates sourcing verification to ensure long-term project continuity.

Optimal Research and Procurement Scenarios

GPCR Screening Libraries Needing Conformational Flexibility

For GPCR-targeted screening campaigns—particularly those involving aminergic or melanocortin receptor families—the target compound's methylene-linked piperidine C3 geometry is structurally aligned with literature precedent showing that methylene spacers preserve or enhance binding affinity and prolong target residence time compared to directly attached substituents [1]. Researchers building focused libraries for kinetic profiling should prioritize this compound over the direct-attached analog (CAS 1353947-99-5) when the screening hypothesis centers on optimizing target residence time and binding pocket accommodation, as inferred from the Bosma et al. (2019) structure–kinetics relationship framework [1].

SAR Studies with Controlled Lipophilicity Increments

Medicinal chemistry programs investigating the relationship between lipophilicity and target engagement can use the target compound's XLogP3 of 2.4 as a defined lipophilicity checkpoint, precisely 0.2 log units above the direct-attached comparator (XLogP3 = 2.2) [1][2]. This predictable ΔlogP—attributable solely to the additional methylene group—enables clean SAR interpretation without confounding heteroatom effects. The 98% purity grade further supports rigorous quantitative SAR (QSAR) modeling where impurity-driven activity artifacts must be minimized.

Broad-Spectrum Screening with Racemic Mixture

For primary high-throughput screening campaigns that do not require enantiopure input, the racemic target compound provides a cost-effective entry point with the distinct methylene-linker pharmacophore [1]. In contrast, programs requiring stereochemically defined starting points should instead procure the (R)- or (S)-enantiomers of the direct-attached analog (CAS 1353998-34-1 or 1354007-41-2) , accepting the trade-off of losing the methylene spacer. This bifurcation means procurement strategy must be aligned with whether the screening objective is broad target-family coverage (racemic, linker-present) or chiral-specific hit identification (enantiopure, linker-absent).

Biophysical Assays Requiring High-Purity Building Blocks

The 98% purity grade of the target compound makes it suitable for surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and X-ray co-crystallization studies, where trace impurities can generate spurious binding signals or inhibit crystal growth. Researchers should verify supplier continuity before large-scale procurement, given that at least one supplier line (CymitQuimica/Biosynth, ref. 10-F084173) has been discontinued , and confirm current availability from active suppliers such as MolCore and Leyan .

Application

Selection Property

Validation Focus

GPCR kinetic screening studies

Methylene-linker motif at piperidine C3

Residence time assay model design

Lipophilicity SAR profiling

Defined XLogP3 offset (Δ +0.2 vs direct-attached)

Assay solubility & non-specific binding control

Broad-spectrum HTS campaigns

Racemic mixture (1 undefined stereocenter)

Hit triage & enantiomer separation strategy

Biophysical assay workflows (SPR/ITC)

98% purity grade availability

Supplier continuity & trace impurity profiling

• [1] Bosma, R.; et al. Route to Prolonged Residence Time at the Histamine H1 Receptor. J. Med. Chem. 2019, 62 (14), 6630–6644. Key finding: methylene-linked substituents on piperidine retain or enhance binding affinity and residence time vs. directly attached analogues. View Source
• [2] PubChem Compound Summary CID 66567026 and CID 66567021: XLogP3 comparison between target compound (2.4) and direct-attached comparator (2.2). View Source